Cas no 2640889-43-4 (4-(2-{4-[2-(Trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine)

• Product Name: 4-(2-{4-[2-(Trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• CAS No: 2640889-43-4
• MF: C₁₈H₂₁F₃N₆O
• MW: 394.394153356552
• CID: 5317041
• PubChem ID: 155800202
• Update Time: 2025-06-13

4-(2-{4-[2-(Trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040708849
• F6619-4145
• 4-(2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• 2640889-43-4
• 4-(2-{4-[2-(Trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

• Inchi： 1S/C18H21F3N6O/c19-18(20,21)15-13-14(1-3-22-15)25-5-7-27(8-6-25)17-23-4-2-16(24-17)26-9-11-28-12-10-26/h1-4,13H,5-12H2
• InChI Key： AJEWRFANFCXDOY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)N1CCN(C2N=CC=C(N=2)N2CCOCC2)CC1)(F)F

Computed Properties

• Exact Mass: 394.17289380g/mol
• Monoisotopic Mass: 394.17289380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(2-{4-[2-(Trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

Comprehensive Overview of 4-(2-{4-[2-(Trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine (CAS No. 2640889-43-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-(2-{4-[2-(Trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine (CAS No. 2640889-43-4) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a pyrimidine core, a trifluoromethylpyridine moiety, and a morpholine ring, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique physicochemical properties, which make it a promising candidate for modulating biological targets.

The compound's piperazine linker and pyridine substitution pattern contribute to its ability to interact with various enzymes and receptors. Recent studies have highlighted its relevance in the development of kinase inhibitors, a class of therapeutics that has gained traction due to their role in treating chronic diseases. With the growing demand for small molecule inhibitors and precision medicine, 4-(2-{4-[2-(Trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine is increasingly being explored in high-throughput screening assays.

Another area of interest is the compound's potential in agrochemical applications. The trifluoromethyl group, known for enhancing the bioavailability and metabolic stability of molecules, makes this compound a valuable scaffold for designing novel pesticides and herbicides. As sustainability becomes a key focus in agriculture, researchers are investigating eco-friendly alternatives, and this molecule's structural features align well with these goals.

From a synthetic chemistry perspective, the preparation of 4-(2-{4-[2-(Trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine involves multi-step organic transformations, including cross-coupling reactions and heterocyclic ring formations. These methodologies are not only critical for scaling up production but also for generating derivatives with tailored properties. The compound's CAS No. 2640889-43-4 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among researchers worldwide.

In the context of AI-driven drug discovery, this compound has been featured in several computational studies aimed at predicting its binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. Machine learning models trained on datasets containing piperazine- and pyrimidine-based compounds have identified it as a high-priority candidate for further experimental validation. This intersection of chemistry and artificial intelligence underscores the compound's relevance in modern research paradigms.

As the scientific community continues to explore the full potential of 4-(2-{4-[2-(Trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine, its applications are expected to expand into new domains. Whether in the development of next-generation therapeutics or sustainable agrochemicals, this compound exemplifies the innovation driving contemporary chemical research. Its CAS No. 2640889-43-4 will remain a key reference point for future studies and industrial applications.